Tiopinac

• CAS No.: 61220-69-7
• Product Name: Tiopinac
• Molecular Formula: C16H12O3S
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 2-(11-oxo-6H-benzo[c][1]benzothiepin-3-yl)acetic acid
• Standard InChI: InChI=1S/C16H12O3S/c17-15(18)8-10-5-6-13-14(7-10)20-9-11-3-1-2-4-12(11)16(13)19/h1-7H,8-9H2,(H,17,18)
• Standard InChIKey: KLIVRBFRQSOGQI-UHFFFAOYSA-N
• SMILES: C1C2=CC=CC=C2C(=O)C3=C(S1)C=C(C=C3)CC(=O)O
• Canonical SMILES: C1C2=CC=CC=C2C(=O)C3=C(S1)C=C(C=C3)CC(=O)O
• Appearance: Solid powder
• Description: Tiopinac is a drug that has displayed anti-inflammatory properties and has been has been understood to prevent the development of adjuvant-induced arthritis.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 77625-78-6 (hydrochloride salt)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Tiopinac; Tiopinaco; Tiopinacum
• Reference: 1: Weintraub M, Francetić I, Hasday JD, Jacox RF, Atwater EC. Tiopinac in rheumatoid arthritis: a three-phase dose-ranging, efficacy, and aspirin-withdrawal protocol. Clin Pharmacol Ther. 1980 May;27(5):579-85. PubMed PMID: 6989545.; 2: Rooks WH 2nd, Tomolonis AJ, Maloney PJ, Roszkowski A, Wallach MB. The anti-inflammatory and analgesic profile of 6,11-dihydrodibenzo-[b.e.]-thiepin-11-one-3-acetic acid (tiopinac). Agents Actions. 1980 Jun;10(3):266-73. PubMed PMID: 6967686.; 3: Mroszczak EJ, Lee FW. Tiopinac absorption, distribution, excretion, and pharmacokinetics in man and animals. Drug Metab Dispos. 1980 Nov-Dec;8(6):415-21. PubMed PMID: 6109609.
• PubChem Compound: 43585
• Last Modified: Nov 11 2021